Cas no 3412-69-9 (cis-cyclohexane-1,4-diyldimethanediyl dibenzoate)

• Product Name: cis-cyclohexane-1,4-diyldimethanediyl dibenzoate
• CAS No: 3412-69-9
• MF: C₂₂H₂₄O₄
• MW: 352.423566818237
• CID: 1461526
• Update Time: 2024-08-23

cis-cyclohexane-1,4-diyldimethanediyl dibenzoate Chemical and Physical Properties

Names and Identifiers

• cis-cyclohexane-1,4-diyldimethanediyl dibenzoate
• 1,4-cyclohexanedimethanol, dibenzoate, cis-
• LogP
• 1,4-Cyclohexanedimethanol, dibenzoate, cis- (8CI,9CI)

• Inchi： 1S/C22H24O4/c23-21(19-7-3-1-4-8-19)25-15-17-11-13-18(14-12-17)16-26-22(24)20-9-5-2-6-10-20/h1-10,17-18H,11-16H2/t17-,18+
• InChI Key： CVPZXHCZKMFVOZ-HDICACEKSA-N
• SMILES： [C@@H]1(COC(=O)C2=CC=CC=C2)CC[C@H](COC(=O)C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 352.16752

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Melting Point: 85 °C
• Boiling Point: 472.9±18.0 °C(Predicted)
• PSA: 52.6